Cas no 2172158-95-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid
• CAS No: 2172158-95-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6449222
• PubChem ID: 165567367
• Update Time: 2025-05-26

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-2-methylpropanoic acid
• 2172158-95-9
• EN300-1523843

• Inchi： 1S/C26H32N2O5/c1-15(2)22(23(29)28-26(4,5)24(30)31)16(3)27-25(32)33-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,15-16,21-22H,14H2,1-5H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： YZMCKGBPUNIYFV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(NC(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic Acid (CAS No. 2172158-95-9)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid, identified by its CAS number 2172158-95-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its multiple functional groups and aromatic components, positions it as a candidate for various therapeutic applications.

The molecular structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid incorporates several key features that contribute to its unique chemical properties. The presence of a fluorene moiety, specifically the (9H-fluoren-9-yl)methoxycarbonyl group, introduces rigidity and electronic characteristics that can influence interactions with biological targets. Additionally, the amide and carboxylic acid functionalities provide opportunities for hydrogen bonding and ionic interactions, which are crucial for binding to proteins and other biomolecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The 2-(propan-2-yl)butanamido moiety in this compound suggests potential for interaction with enzymes and receptors involved in these pathways. Furthermore, the 2-methylpropanoic acid component may contribute to the compound's solubility and pharmacokinetic properties, enhancing its bioavailability and therapeutic efficacy.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. The complex architecture of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid offers a rich scaffold for further derivatization and optimization. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict how this compound might interact with target proteins. These studies have provided valuable insights into potential binding modes and affinity profiles, guiding the design of more effective derivatives.

The fluorene-based moieties in this compound have been studied for their ability to enhance binding affinity through π-stacking interactions. Such interactions are commonly observed in protein-ligand complexes and can be exploited to improve the pharmacological properties of small molecules. The methoxycarbonyl group also contributes to the compound's overall polarity, which can be advantageous for membrane permeability and cellular uptake.

Epidemiological studies have suggested that compounds with structural features similar to those found in 2-(propan-2-yI)butanamido may have therapeutic benefits in conditions related to oxidative stress and inflammation. The amide bond in this molecule can participate in hydrogen bonding networks, which are essential for stabilizing protein structures and modulating enzyme activity. This has led to investigations into its potential role in treating inflammatory diseases and neurodegenerative disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been utilized to construct the complex framework efficiently. The use of protecting groups is crucial to prevent unwanted side reactions, particularly when dealing with sensitive functional groups like amides and carboxylic acids.

In vitro studies have begun to explore the biological activity of 2172158-95-9. Initial experiments have shown promising results in modulating key enzymes involved in metabolic pathways. For instance, preliminary data suggests that this compound may inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in pain signaling and inflammation. These findings are particularly exciting given the increasing demand for alternative treatments that target these pathways without the side effects associated with traditional therapeutics.

The pharmacokinetic profile of a compound is critical for determining its clinical utility. Research on similar molecules has indicated that structural features like the presence of fluorene derivatives can influence absorption, distribution, metabolism, and excretion (ADME) properties. Further studies on 2172158 -95 - 9 are needed to fully characterize its pharmacokinetics and identify any potential liabilities related to bioavailability or toxicity.

The development of new drugs is often a lengthy process that requires extensive testing across multiple models systems before reaching clinical trials. However, computational modeling has accelerated this process by allowing researchers to predict biological activity with greater accuracy. By integrating data from various sources, including genomic data and protein structures, scientists can prioritize compounds like 2172158 -95 - 9 for further investigation based on their predicted target interactions.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorene moiety in this compound exemplifies how fluorine-based chemistry can be leveraged to create innovative therapeutic agents.

Ongoing research aims to expand our understanding of how structural modifications affect biological activity. By systematically varying different parts of the molecule while maintaining key functional groups intact researchers hope identify new lead compounds with improved therapeutic profiles . This iterative approach involves both experimental synthesis followed by rigorous biological testing using high-throughput screening techniques .